Cas no 848357-29-9 (5-acetyl-2-borono-1H-indole-1-carboxylic acid-1-(1,1-dimethylethyl) ester)

5-acetyl-2-borono-1H-indole-1-carboxylic acid-1-(1,1-dimethylethyl) ester is a specialized organic compound with significant synthetic utility. It serves as a valuable intermediate in the synthesis of biologically active molecules, offering high purity and structural integrity. This compound's unique boronic acid functionality facilitates efficient cross-coupling reactions, enhancing its versatility in organic synthesis.

5-acetyl-2-borono-1H-indole-1-carboxylic acid-1-(1,1-dimethylethyl) ester structure

848357-29-9 structure

Product Name:5-acetyl-2-borono-1H-indole-1-carboxylic acid-1-(1,1-dimethylethyl) ester

CAS No:848357-29-9

MF:C₁₅H₁₈BNO₅

MW:303.118124485016

CID:716533

Update Time:2026-04-29

5-acetyl-2-borono-1H-indole-1-carboxylic acid-1-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

- 1H-Indole-1-carboxylicacid, 5-acetyl-2-borono-, 1-(1,1-dimethylethyl) ester (9CI)
- 1H-Indole-1-carboxylic acid, 5-acetyl-2-borono-, 1-(1,1- dimethylethyl) ester
- 5-acetyl-2-borono-1H-indole-1-carboxylic acid-1-(1,1-dimethylethyl) ester
- Inchi： InChI=1S/C15H18BNO5/c1-9(18)10-5-6-12-11(7-10)8-13(16(20)21)17(12)14(19)22-15(2,3)4/h5-8,20-21H,1-4H3
- InChI Key： JNZXANWFJBJUNO-UHFFFAOYSA-N
- SMILES： CC(=O)C1=CC2=C(C=C1)N(C(=C2)B(O)O)C(=O)OC(C)(C)C

Computed Properties

Exact Mass: 303.12800
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 22
Rotatable Bond Count: 5

Experimental Properties

PSA: 88.76000
LogP: 1.30690

5-acetyl-2-borono-1H-indole-1-carboxylic acid-1-(1,1-dimethylethyl) ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBEB11037-100MG	5-acetyl-2-borono-1H-indole-1-carboxylic acid-1-(1,1-dimethylethyl) ester	848357-29-9	95%	100MG	￥ 1,280.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBEB11037-250MG	5-acetyl-2-borono-1H-indole-1-carboxylic acid-1-(1,1-dimethylethyl) ester	848357-29-9	95%	250MG	￥ 2,052.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBEB11037-500MG	5-acetyl-2-borono-1H-indole-1-carboxylic acid-1-(1,1-dimethylethyl) ester	848357-29-9	95%	500MG	￥ 3,418.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBEB11037-1G	5-acetyl-2-borono-1H-indole-1-carboxylic acid-1-(1,1-dimethylethyl) ester	848357-29-9	95%	1g	￥ 5,121.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBEB11037-5G	5-acetyl-2-borono-1H-indole-1-carboxylic acid-1-(1,1-dimethylethyl) ester	848357-29-9	95%	5g	￥ 15,364.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBEB11037-10G	5-acetyl-2-borono-1H-indole-1-carboxylic acid-1-(1,1-dimethylethyl) ester	848357-29-9	95%	10g	￥ 25,608.00	2023-04-13
Cooke Chemical	LN8225057-1g	1H-Indole-1-carboxylicacid,5-acetyl-2-borono-,1-(1	848357-29-9	1-dimethylethyl)ester(9CI)	1g	RMB 6828.00	2025-02-20
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBEB11037-100mg	5-acetyl-2-borono-1H-indole-1-carboxylic acid-1-(1,1-dimethylethyl) ester	848357-29-9	95%	100mg	￥1397.0	2024-04-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBEB11037-250mg	5-acetyl-2-borono-1H-indole-1-carboxylic acid-1-(1,1-dimethylethyl) ester	848357-29-9	95%	250mg	￥2239.0	2024-04-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBEB11037-500mg	5-acetyl-2-borono-1H-indole-1-carboxylic acid-1-(1,1-dimethylethyl) ester	848357-29-9	95%	500mg	￥3730.0	2024-04-16